Cas no 168201-49-8 (1H-Indole-2-carbonylchloride, 5-fluoro-1-methyl-)

1H-Indole-2-carbonylchloride, 5-fluoro-1-methyl- structure
168201-49-8 structure
Product Name:1H-Indole-2-carbonylchloride, 5-fluoro-1-methyl-
CAS No:168201-49-8
MF:C10H7ClFNO
MW:211.620085000992
CID:111076
PubChem ID:45081980
Update Time:2025-04-18

1H-Indole-2-carbonylchloride, 5-fluoro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carbonylchloride, 5-fluoro-1-methyl-
    • 5-fluoro-1-methylindole-2-carbonyl chloride
    • 1H-Indole-2-carbonyl chloride, 5-fluoro-1-methyl- (9CI)
    • 5-fluoro-1-methyl-1h-indole-2-carbonyl chloride
    • 5-fluoro-1-methyl-1h-indole-2-carbonylchloride
    • SCHEMBL3058667
    • 168201-49-8
    • DTXSID30665005
    • Inchi: 1S/C10H7ClFNO/c1-13-8-3-2-7(12)4-6(8)5-9(13)10(11)14/h2-5H,1H3
    • InChI Key: FXTWWNPANWRMKL-UHFFFAOYSA-N
    • SMILES: ClC(C1=CC2C=C(C=CC=2N1C)F)=O

Computed Properties

  • Exact Mass: 211.02011
  • Monoisotopic Mass: 211.0200197g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • PSA: 22
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